Cas no 966-89-2 (n-(2-Phenylcyclohexyl)benzamide)

• Product name: n-(2-Phenylcyclohexyl)benzamide
• CAS No: 966-89-2
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• CID: 1002033
• PubChem ID: 275810

n-(2-Phenylcyclohexyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylcyclohexyl)benzamide
• 39546-09-3
• NSC-122891
• 966-89-2
• MLS002707264
• NSC122891
• NSC122890
• SMR001574658
• N-(2-Phenylcyclohexyl)benzenecarboximidic acid
• DTXSID60914432
• NSC-122890
• SCHEMBL10019226
• CHEMBL1864891
• DTXSID50298394
• AKOS024324771
• DS-001804
• n-(2-Phenylcyclohexyl)benzamide

• Inchi： InChI=1S/C19H21NO/c21-19(16-11-5-2-6-12-16)20-18-14-8-7-13-17(18)15-9-3-1-4-10-15/h1-6,9-12,17-18H,7-8,13-14H2,(H,20,21)
• InChI Key： RRLYSONJYHRCJT-UHFFFAOYSA-N
• SMILES： C1CCC(C(C1)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 279.162314293g/mol
• Monoisotopic Mass: 279.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 4.4